Cas no 99987-05-0 (4-(tert-Butylamino)sulfonylbenzoic Acid)

4-(tert-Butylamino)sulfonylbenzoic Acid structure
99987-05-0 structure
Product name:4-(tert-Butylamino)sulfonylbenzoic Acid
CAS No:99987-05-0
MF:C11H14NO4S-
MW:256.29816
MDL:MFCD03001320
CID:810519
PubChem ID:1133436

4-(tert-Butylamino)sulfonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[[(1,1-dimethylethyl)amino]sulfonyl]-
    • 4-(tert-butylsulfamoyl)benzoic acid
    • 4-[(tert-butylamino)sulfonyl]benzoic acid
    • 4-tert-Butylsulfamoyl-benzoesaeure
    • 4-tert-Butylsulfamoyl-benzoic acid
    • Oprea1_325262
    • 4-((tert-butylamino)sulfonyl)benzoic acid
    • SCHEMBL3716571
    • BB 0237922
    • CS-0154871
    • 4-[(tert-butylamino)sulfonyl]benzoicacid
    • DTXSID50360681
    • 99987-05-0
    • Z53036747
    • BS-18068
    • EN300-10872
    • AC7502
    • AKOS000118623
    • A916964
    • MFCD03001320
    • 4-[(tert-Butylamino)sulfonyl]benzoic acid, AldrichCPR
    • AMY16440
    • ZDA98705
    • SY028693
    • 4-(N-(tert-butyl)sulfamoyl)benzoic acid
    • 4-(tert-Butylamino)sulfonylbenzoic Acid
    • MDL: MFCD03001320
    • Inchi: InChI=1S/C11H15NO4S/c1-11(2,3)12-17(15,16)9-6-4-8(5-7-9)10(13)14/h4-7,12H,1-3H3,(H,13,14)
    • InChI Key: KLTFWNOBVBGGCG-UHFFFAOYSA-N
    • SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C(=O)O

Computed Properties

  • Exact Mass: 257.07200
  • Monoisotopic Mass: 256.064354
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.7
  • Surface Charge: 0
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.273
  • Boiling Point: 415.4°C at 760 mmHg
  • Flash Point: 205°C
  • Refractive Index: 1.546
  • PSA: 91.85000
  • LogP: 2.93330

4-(tert-Butylamino)sulfonylbenzoic Acid Security Information

4-(tert-Butylamino)sulfonylbenzoic Acid Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-(tert-Butylamino)sulfonylbenzoic Acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB316504-250 mg
4-[(tert-Butylamino)sulfonyl]benzoic acid; .
99987-05-0
250mg
€175.80 2023-06-21
Enamine
EN300-10872-0.5g
4-(tert-butylsulfamoyl)benzoic acid
99987-05-0 95.0%
0.5g
$79.0 2025-03-21
Enamine
EN300-10872-1.0g
4-(tert-butylsulfamoyl)benzoic acid
99987-05-0 95.0%
1.0g
$101.0 2025-03-21
eNovation Chemicals LLC
Y1294649-250mg
4-tert-Butylsulfamoyl-benzoic acid
99987-05-0 95%
250mg
$190 2024-07-28
Enamine
EN300-10872-0.05g
4-(tert-butylsulfamoyl)benzoic acid
99987-05-0 95.0%
0.05g
$23.0 2025-03-21
Ambeed
A706795-5g
4-[(tert-Butylamino)sulfonyl]benzoic Acid
99987-05-0 95%
5g
$434.0 2024-04-15
Alichem
A019093987-5g
4-[(tert-Butylamino)sulfonyl]benzoic Acid
99987-05-0 95%
5g
$823.20 2023-08-31
eNovation Chemicals LLC
D527607-5g
4-[(tert-Butylamino)sulfonyl]benzoic Acid
99987-05-0 95%
5g
$985 2024-08-03
Enamine
EN300-10872-5.0g
4-(tert-butylsulfamoyl)benzoic acid
99987-05-0 95.0%
5.0g
$450.0 2025-03-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GJ209-1g
4-(tert-Butylamino)sulfonylbenzoic Acid
99987-05-0 95+%
1g
1868.0CNY 2021-07-17

4-(tert-Butylamino)sulfonylbenzoic Acid Production Method

4-(tert-Butylamino)sulfonylbenzoic Acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:99987-05-0)4-(tert-Butylamino)sulfonylbenzoic Acid
Purity:99%
Quantity:5g
Price ($):391.0